Cas no 914206-54-5 (4-(2,5-Dimethyl-phenyl)-5-phenoxymethyl-4H-[1,2,4]triazole-3-thiol)

• Product Name: 4-(2,5-Dimethyl-phenyl)-5-phenoxymethyl-4H-[1,2,4]triazole-3-thiol
• CAS No: 914206-54-5
• MF: C₁₇H₁₇N₃OS
• MW: 311.40138220787
• CID: 3082587
• PubChem ID: 18524371
• Update Time: 2025-05-17

4-(2,5-Dimethyl-phenyl)-5-phenoxymethyl-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dimethyl-phenyl)-5-phenoxymethyl-4H-[1,2,4]triazole-3-thiol
• 914206-54-5
• AKOS000678893
• 4-(2,5-Dimethylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD08690834
• Inchi： 1S/C17H17N3OS/c1-12-8-9-13(2)15(10-12)20-16(18-19-17(20)22)11-21-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key： SMHVGSDYPSPXBU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC=CC=2)N1C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 311.10923335Da
• Monoisotopic Mass: 311.10923335Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 69Ų

Additional information on 4-(2,5-Dimethyl-phenyl)-5-phenoxymethyl-4H-[1,2,4]triazole-3-thiol

Recent Advances in the Study of 4-(2,5-Dimethyl-phenyl)-5-phenoxymethyl-4H-[1,2,4]triazole-3-thiol (CAS: 914206-54-5)

The compound 4-(2,5-Dimethyl-phenyl)-5-phenoxymethyl-4H-[1,2,4]triazole-3-thiol (CAS: 914206-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The triazole-thiol moiety is believed to contribute to its high binding affinity and selectivity, making it a promising scaffold for further drug development. Researchers have employed advanced computational modeling techniques to elucidate its interaction with target proteins, providing valuable insights for structure-activity relationship (SAR) studies.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key cellular pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-(2,5-Dimethyl-phenyl)-5-phenoxymethyl-4H-[1,2,4]triazole-3-thiol exhibited significant anti-inflammatory activity by inhibiting the NF-κB pathway, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for the treatment of chronic inflammatory diseases.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Recent advancements in prodrug strategies and formulation technologies are being explored to enhance its bioavailability and therapeutic index.

The compound's versatility is also evident in its applications beyond traditional small-molecule therapeutics. For example, it has been investigated as a component in targeted drug delivery systems, where its chemical properties enable conjugation with nanoparticles and other carriers. This multifunctionality underscores its value in both academic research and industrial drug development.

In conclusion, 4-(2,5-Dimethyl-phenyl)-5-phenoxymethyl-4H-[1,2,4]triazole-3-thiol represents a compelling area of research with broad implications for drug discovery. Continued exploration of its mechanisms of action and optimization of its pharmacological properties will be critical in translating these findings into clinical applications. Future studies should focus on addressing current limitations and expanding its therapeutic potential across diverse disease models.